Cas no 2092201-23-3 (ethyl 3-amino-1H-indazole-6-carboxylate)

• Product Name: ethyl 3-amino-1H-indazole-6-carboxylate
• CAS No: 2092201-23-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5618021
• PubChem ID: 131580911
• Update Time: 2025-06-13

ethyl 3-amino-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28870895
• 2092201-23-3
• ethyl 3-amino-1H-indazole-6-carboxylate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)6-3-4-7-8(5-6)12-13-9(7)11/h3-5H,2H2,1H3,(H3,11,12,13)
• InChI Key： BPQKKYCCQYQVFV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(N)=NNC=2C=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81Ų

Additional information on ethyl 3-amino-1H-indazole-6-carboxylate

Professional Introduction to Ethyl 3-amino-1H-indazole-6-carboxylate (CAS No. 2092201-23-3)

Ethyl 3-amino-1H-indazole-6-carboxylate (CAS No. 2092201-23-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its indazole core and functionalized carboxylate and amino groups, serves as a versatile intermediate in the synthesis of various biologically active molecules.

The indazole scaffold is a prominent heterocyclic system that is widely prevalent in natural products and pharmacologically active agents. Its fused benzene and pyrrole rings contribute to a rich array of electronic properties, making it an attractive motif for medicinal chemists. The presence of both an amino group at the 3-position and a carboxylate moiety at the 6-position of the indazole ring enhances the compound's reactivity, facilitating further functionalization through various chemical transformations.

In recent years, ethyl 3-amino-1H-indazole-6-carboxylate has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural features to develop novel therapeutic agents targeting a range of diseases. For instance, studies have highlighted its utility in the synthesis of inhibitors for enzymes involved in cancer progression. The amino group at the 3-position allows for facile coupling with electrophilic reagents, enabling the construction of more complex molecules with desired biological activities.

The carboxylate group at the 6-position provides an acidic functionality, which can be exploited in pH-sensitive drug delivery systems. This feature is particularly relevant in designing prodrugs that release active pharmaceutical ingredients under specific physiological conditions, thereby improving bioavailability and therapeutic efficacy. Furthermore, the indazole core itself has been implicated in various pharmacological effects, including anti-inflammatory and antimicrobial properties.

Advances in synthetic methodologies have significantly enhanced the accessibility of ethyl 3-amino-1H-indazole-6-carboxylate, allowing for scalable production and exploration of its derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the introduction of diverse substituents at strategic positions within the indazole ring. These modifications have led to a plethora of analogues with tailored biological profiles, expanding the compound's potential applications.

The compound's significance extends beyond its role as a synthetic intermediate. It has been employed in high-throughput screening campaigns to identify novel bioactive compounds. The indazole scaffold's structural versatility allows it to interact with a wide spectrum of biological targets, making it an invaluable tool in drug discovery pipelines. Researchers have reported promising results using ethyl 3-amino-1H-indazole-6-carboxylate as a lead compound in developing treatments for neurological disorders, cardiovascular diseases, and infectious diseases.

In conclusion, ethyl 3-amino-1H-indazole-6-carboxylate (CAS No. 2092201-23-3) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and reactivity make it indispensable for synthesizing innovative therapeutic agents. As research continues to uncover new applications and derivatives of this compound, its importance in addressing global health challenges is set to grow even further.